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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzoic acid

Cat. No.: B018962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural information, chemical

properties, synthesis protocols, and applications of 2-Bromo-4-nitrobenzoic acid, a key

intermediate in organic and pharmaceutical chemistry.

Core Structural and Chemical Properties
2-Bromo-4-nitrobenzoic acid is an aromatic carboxylic acid characterized by a benzene ring

substituted with a bromine atom at position 2, a nitro group at position 4, and a carboxylic acid

group at position 1.[1] This substitution pattern, featuring two electron-withdrawing groups,

significantly influences the compound's reactivity and electronic properties, making it a valuable

building block in synthetic chemistry.[1]

Physicochemical Data
The quantitative properties of 2-Bromo-4-nitrobenzoic acid are summarized in the table

below for easy reference and comparison.
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Property Value Citations

CAS Number 16426-64-5 [2][3]

Molecular Formula C₇H₄BrNO₄ [2][3][4][5]

Molecular Weight 246.01 - 246.02 g/mol [2][3][4][5][6]

Appearance
White to yellow powder or

crystal
[2][4][7]

Melting Point 165 °C to 171 °C [2][3]

Solubility

Soluble in methanol; limited

solubility in water; partially

soluble in polar aprotic

solvents like DMSO.

[2]

Acidity (Predicted pKa) ~1.98 [2]

Density (Estimated) ~2.0176 g/cm³ [2]

InChI Key
CEXGTXNIIFSPSF-

UHFFFAOYSA-N
[2]

Canonical SMILES
C1=CC(=C(C=C1--INVALID-

LINK--[O-])Br)C(=O)O
[3][6][7]

Safety and Handling
Based on GHS classifications, 2-Bromo-4-nitrobenzoic acid is associated with the following

hazards:

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

May also be harmful if swallowed, in contact with skin, or if inhaled (H302+H312+H332), and

may cause respiratory irritation (H335).[6]

Recommended precautionary statements include:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

It is recommended to store the compound at room temperature in a cool, dark place (below

15°C).[2]

Synthesis and Experimental Protocols
2-Bromo-4-nitrobenzoic acid can be synthesized through several routes. The detailed

methodologies for two common laboratory-scale preparations are provided below.

Synthesis via Oxidation of 2-Bromo-4-nitrotoluene
This method involves the oxidation of the methyl group of 2-bromo-4-nitrotoluene to a

carboxylic acid using a strong oxidizing agent like potassium permanganate.[8][9]

Experimental Protocol:

Add 40 mL of water to a 20 mL pyridine solution containing 2-bromo-4-nitrotoluene (4.41 g,

20.0 mmol).[8][9]

Heat the mixture to 70°C.[8][9]

Add potassium permanganate (19.0 g, 120 mmol) in portions over a 40-minute period.[8][9]

Reflux the reaction mixture for 8 hours.[8][9]

After the reaction is complete, filter the hot suspension.[8][9]

Cool the filtrate in an ice bath and acidify with 6N hydrochloric acid to a pH < 2.[8][9]

Collect the resulting solid precipitate by filtration to obtain the crude product.[8][9]

The filtrate can be further extracted with ethyl acetate and chloroform. The combined organic

phases are then dried over anhydrous magnesium sulfate, filtered, and concentrated under
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reduced pressure to yield a second batch of the product.[8][9] The total reported yield for this

two-batch process is 66%.[8][9]

Workflow: Oxidation of 2-Bromo-4-nitrotoluene

1. Dissolve 2-bromo-4-nitrotoluene
in pyridine and water

2. Heat to 70°C
Heat

3. Add KMnO4 (portion-wise)
Reagent addition

4. Reflux for 8 hours
Reaction

5. Hot filtration
Separation

6. Acidify filtrate (6N HCl, pH < 2)
Workup

7. Filter to collect crude product
Isolation

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-Bromo-4-nitrobenzoic acid.

Synthesis via Hydrolysis of 2-Bromo-4-nitro-benzonitrile
This alternative route involves the acid-catalyzed hydrolysis of a nitrile functional group to a

carboxylic acid.[10]

Experimental Protocol:

Hydrolyze 2-Bromo-4-nitro-benzonitrile (0.5 g, 2.34 mmol) using a mixture of H₂SO₄ (2.2 mL)

and water (2.7 mL).[10]

Heat the reaction mixture at 80°C for 8 hours.[10]

After the reaction is complete, pour the solution over crushed ice.[10]

Basify the solution with sodium carbonate and perform an extraction with ethyl acetate to

remove impurities.[10]

Separate the aqueous layer and acidify it with 1:1 HCl.[10]

Extract the acidified aqueous layer with ethyl acetate.[10]

Combine the organic layers and concentrate to obtain the final product.[10]

Applications in Research and Drug Development
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2-Bromo-4-nitrobenzoic acid is a critical building block in organic synthesis, primarily valued

for its role as a synthetic intermediate.[2]

Pharmaceutical Synthesis: Its most notable application is as a key intermediate in the

synthesis of nonsteroidal antiandrogens, such as Bicalutamide, which is used in the

treatment of hormone-sensitive cancers like prostate cancer.[2] The presence of the bromo

and nitro groups on the benzoic acid ring makes it a versatile substrate for nucleophilic

aromatic substitution reactions, which is a crucial step in constructing more complex

pharmaceutical molecules.[2]

Organic Synthesis: It serves as a starting material for producing various agrochemicals and

dyes.[7] The electron-withdrawing nature of the bromo and nitro groups significantly

influences the reactivity of the aromatic ring, making it a useful component for creating

diverse chemical structures.[1]

Biological Research: The compound itself has been investigated for potential antibacterial

and antifungal properties and has shown promise in some studies as an inhibitor of cancer

cell growth.[7]
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Role as a Synthetic Intermediate

2-Bromo-4-nitrobenzoic acid
(Building Block)

Nucleophilic Aromatic
Substitution / Other Reactions

Versatile Substrate

Advanced Intermediates

Synthesis Step

Final Products
(e.g., Bicalutamide, Dyes, Agrochemicals)

Final Assembly

Click to download full resolution via product page

Caption: Logical relationship of 2-Bromo-4-nitrobenzoic acid as a key building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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